5-({3-[2-(4-fluorophenyl)ethyl]-1-piperidinyl}carbonyl)-2-isopropylpyrimidine

• IUPAC Name: [3-[2-(4-fluorophenyl)ethyl]piperidin-1-yl]-(2-propan-2-ylpyrimidin-5-yl)methanone
• InChI: InChI=1S/C21H26FN3O/c1-15(2)20-23-12-18(13-24-20)21(26)25-11-3-4-17(14-25)6-5-16-7-9-19(22)10-8-16/h7-10,12-13,15,17H,3-6,11,14H2,1-2H3
• InChI Key: SXGDDUVLDSLPAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=C(C=N1)C(=O)N2CCCC(C2)CCC3=CC=C(C=C3)F
• Molecular Formula: C21H26FN3O
• Molecular Weight: 355.4 g/mol

Description

Typically, compounds like this are part of a larger class of organic compounds known as heterocyclic compounds, which contain a ring structure that includes atoms of at least two different elements. They often have interesting biological activities and are frequently found in pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such compounds usually involves several steps, each introducing a new functional group or modifying an existing one. The exact process would depend on the specific structure of the compound and the starting materials available.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry. These techniques provide information about the types of atoms in the compound and how they are connected.

Chemical Reactions Analysis

The reactivity of a compound is determined by its functional groups. For example, a compound with an amine group might be expected to act as a base, while a compound with a carbonyl group might undergo nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and stability, can be determined through various experimental techniques. These properties are important for understanding how the compound will behave in different environments.

Mechanism of Action

The mechanism of action of a compound, particularly a drug, describes how it interacts with its target in the body. This often involves binding to a specific protein or other biomolecule and modulating its activity.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Material safety data sheets (MSDS) provide information on the potential hazards of a compound, as well as recommendations for safe handling.

Future Directions

The future directions for research on a compound would depend on its properties and potential applications. For example, if the compound shows promising biological activity, future research might focus on optimizing its structure for better activity or lower toxicity.